Cas no 7664-80-4 (Acetic acid, mercapto-, octyl ester)

• Product Name: Acetic acid, mercapto-, octyl ester
• CAS No: 7664-80-4
• Molecular Formula: C₁₀H₂₀O₂S
• Molecular Weight: 204.3296
• MDL: MFCD00053518
• CID: 570538
• PubChem ID: 87576519

Acetic acid, mercapto-, octyl ester Properties

Names and Identifiers

• Acetic acid,2-mercapto-, octyl ester
• n-Octyl Thioglycolate
• octyl 2-sulfanylacetate
• Thioglycolic Acid n-Octyl Ester
• Mercaptoacetic Acid n-Octyl Ester
• n-Octyl Mercaptoacetate
• Octyl thioglycolate
• Acetic acid, mercapto-, octyl ester
• Octyl 2-mercaptoacetate
• Acetic acid, 2-mercapto-, octyl ester
• Octyl mercaptoacetate
• Octylthioglykolate
• Octyl sulfanylacetate #
• Thioglycollic acid octyl ester
• MADOXCFISYCULS-UHFFFAOYSA-N
• SCHEMBL61031
• mercapto-acetic acid octyl ester
• FT-0700785
• T0627
• NS00037823
• D92371
• A917403
• MFCD00053518
• LS-13894
• Octyl2-mercaptoacetate
• DTXSID9064764
• 7664-80-4
• EINECS 231-637-4
• DB-257087

• MDL： MFCD00053518
• InChIKey： MADOXCFISYCULS-UHFFFAOYSA-N
• Inchi： 1S/C10H20O2S/c1-2-3-4-5-6-7-8-12-10(11)9-13/h13H,2-9H2,1H3
• SMILES： S([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 204.11800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 9
• Monoisotopic Mass: 204.118
• Heavy Atom Count: 13
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 27.3

Experimental Properties

• LogP: 2.81990
• PSA: 65.10000
• Refractive Index: 1.4580 to 1.4600
• Boiling Point: 124°C/4mmHg(lit.)
• Flash Point: 144.7°C
• Color/Form: Not determined
• Density: 0.97

Acetic acid, mercapto-, octyl ester Security Information

• Symbol:
• Hazardous Material transportation number：UN 2810 6.1/PG III
• Hazard Statement： H301+H311+H331
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：(BD583322)
• PackingGroup：III
• Signal Word：Danger
• HazardClass：6.1

Acetic acid, mercapto-, octyl ester Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether